Oxotungsten

• CAS No.: 39318-18-8
• Molecular Formula: OW
• Molecular Weight: 199.84 g/mol
• IUPAC Name: oxotungsten
• InChI: InChI=1S/O.W
• InChI Key: VVRQVWSVLMGPRN-UHFFFAOYSA-N
• Canonical SMILES: O=[W]

Description

Oxotungsten is a useful research compound. Its molecular formula is OW and its molecular weight is 199.84 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A predetermined amount of an aqueous solution of ammonium paratungstate was added to metatitanic acid, and the mixture was calcined. An aqueous solution of ammonium metavanadate was added to the calcination product, and proper amounts of a molding adjuvant and water were added, followed by kneading the mixture. The kneading product was extruded into a lattice form (width 150 mm, height 150 mm, length 885 mm, pitch size 7 mm) by an extruder. The extrudate was dried (120° C.) and calcined (550° C.) to obtain a honeycomb-shaped denitrification catalyst (composition: 75 wt. % titanium oxide, 10 wt. % tungsten oxide, 0.5 wt. % vanadium pentoxide, and 14.5 wt. % remainder).

Synthesis routes and methods II

Procedure details

(NH4)2WO4 (15.0 g: 52.8 mmoles) is added to about 400 ml of water to which 25 ml of ammonium hydroxide and 5 ml of 30 percent hydrogen peroxide are added. The ammonium tungstate is dissolved slowly by heating the mixture to about 80° C. with stirring. After a clear homogenous solution forms, the solution is cooled to room temperature. The solution is added to a flask containing 25.0 g of alumina (Catapal SB 20-35 mesh: 280 m2 /g). The resulting mixture is rotary evaporated to remove water, and then calcined in a muffle furnace at 300° C. overnight to yield a supported ammonium tungstate or tungsten oxide.